Cas no 128399-45-1 (1-Chloro-2,4-dimethylpentane)

• Product Name: 1-Chloro-2,4-dimethylpentane
• CAS No: 128399-45-1
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 5282495
• Update Time: 2025-07-19

1-Chloro-2,4-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,4-dimethylpentane
• Pentane, 1-chloro-2,4-dimethyl-
• 1-Chloro-2,4-dimethylpentane

• Inchi： 1S/C7H15Cl/c1-6(2)4-7(3)5-8/h6-7H,4-5H2,1-3H3
• InChI Key： TVBIUBUAMWKXDX-UHFFFAOYSA-N
• SMILES： ClCC(C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.3
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Chloro-2,4-dimethylpentane

Research Brief on 128399-45-1 and 1-Chloro-2,4-dimethylpentane in Chemical Biomedicine

The chemical compound with CAS number 128399-45-1 and the product 1-Chloro-2,4-dimethylpentane have garnered significant attention in recent biomedical and chemical research. These compounds are of particular interest due to their potential applications in pharmaceutical synthesis, material science, and as intermediates in organic reactions. This research brief aims to summarize the latest findings and advancements related to these substances, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 128399-45-1 as a key intermediate in the synthesis of novel therapeutic agents. Its unique chemical properties, including stability under various conditions and reactivity with multiple functional groups, make it a versatile building block in drug development. Researchers have explored its use in the creation of anti-inflammatory and anti-cancer compounds, with promising preliminary results in in vitro and in vivo models.

1-Chloro-2,4-dimethylpentane, on the other hand, has been investigated for its utility in organic synthesis and as a precursor for more complex molecules. Its chlorinated structure allows for nucleophilic substitution reactions, making it valuable in the production of specialty chemicals. Recent publications have demonstrated its efficacy in facilitating carbon-carbon bond formation, a critical step in the synthesis of biologically active molecules.

Methodologically, studies involving these compounds have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to characterize their properties and reactions. Computational chemistry approaches, including density functional theory (DFT) calculations, have also been utilized to predict reactivity and optimize synthetic pathways.

The results from these investigations indicate that both 128399-45-1 and 1-Chloro-2,4-dimethylpentane hold substantial promise for future applications. For instance, one study reported a 30% increase in yield when using 128399-45-1 as an intermediate in a multi-step synthesis of a potential anti-diabetic drug. Similarly, modifications to the reaction conditions of 1-Chloro-2,4-dimethylpentane have led to improved selectivity and reduced byproduct formation in key synthetic steps.

In conclusion, the ongoing research into these compounds underscores their importance in the chemical biomedicine field. The findings suggest that further exploration of their properties and applications could lead to breakthroughs in drug development and synthetic chemistry. Future studies should focus on scaling up production methods, investigating additional derivatives, and assessing their biological activities in more detail.